Cas no 1341198-43-3 (ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1341198-43-3
• MF: C₁₄H₁₅IN₂O₂
• MW: 370.185575723648
• CID: 5291130
• Update Time: 2026-03-10

ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-iodo-5-methyl-1-(phenylmethyl)-, ethyl ester
• ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C14H15IN2O2/c1-3-19-14(18)13-12(15)10(2)17(16-13)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key： GZXMGXNBSIIYDG-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=NN(C=1C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1

Additional information on ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate

Ethyl 1-Benzyl-4-Iodo-5-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 1341198-43-3): A Comprehensive Overview

Ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate (CAS No. 1341198-43-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.

The chemical structure of ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a benzyl group at the 1-position, an iodo group at the 4-position, a methyl group at the 5-position, and an ethyl ester at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of more complex pharmaceuticals.

Synthesis methods for ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate have been extensively studied and optimized. One common approach involves the reaction of benzylhydrazine with an appropriate α-ketoester followed by iodination at the 4-position. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using catalytic systems that minimize waste and reduce energy consumption.

The biological properties of ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate have been a focal point of numerous studies. Pyrazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Specifically, ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate has shown promising activity as an inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a potential lead compound for the development of targeted therapies in oncology and other diseases characterized by aberrant kinase activity.

Recent research findings have further expanded our understanding of the therapeutic potential of ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate. For instance, a study published in *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in macrophages. Another study in *Bioorganic & Medicinal Chemistry Letters* demonstrated its ability to cross the blood-brain barrier, suggesting its potential use in neurodegenerative disorders.

In addition to its direct biological activities, ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate serves as a valuable building block for the synthesis of more complex molecules with enhanced therapeutic properties. The iodo group at the 4-position provides a reactive site for further functionalization, allowing chemists to introduce various substituents that can modulate the compound's pharmacological profile. This flexibility has led to the development of several analogs with improved potency and selectivity.

The pharmaceutical industry has shown significant interest in ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate, particularly in drug discovery programs focused on cancer and inflammatory diseases. Clinical trials are currently underway to evaluate its safety and efficacy in humans. Preliminary results have been encouraging, with several compounds derived from this scaffold showing promising outcomes in preclinical studies.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate and to optimize its pharmacological properties for clinical use. Ongoing studies are exploring its interactions with various cellular targets and its effects on disease models to identify new therapeutic applications.

In conclusion, ethyl 1-benzyl-4-iodo-5-methyl-1H-pyrazole-3-carboxylate (CAS No. 1341198-43-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. As research continues to advance, we can expect to see new insights into its mechanisms of action and novel applications in medicine.